N-(2,3-dichlorophenyl)-N'-(4-methyl-1-piperazinyl)urea

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-(4-methylpiperazin-1-yl)urea
• InChI: InChI=1S/C12H16Cl2N4O/c1-17-5-7-18(8-6-17)16-12(19)15-10-4-2-3-9(13)11(10)14/h2-4H,5-8H2,1H3,(H2,15,16,19)
• InChI Key: IQURULIGDMTSIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C12H16Cl2N4O
• Molecular Weight: 303.18 g/mol

Description

N-(2,3-dichlorophenyl)-N'-(4-methyl-1-piperazinyl)urea, commonly known as DCPU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DCPU is a urea derivative that has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of DCPU is not fully understood. However, it is believed to act as a selective antagonist of the D2 dopamine receptor. DCPU has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
DCPU has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. DCPU has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

DCPU has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits a high degree of selectivity for the D2 dopamine receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, DCPU has some limitations as well. It has poor solubility in water, which can make it difficult to administer in animal studies. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

DCPU has several potential applications in various fields of research. Future studies could focus on exploring the potential therapeutic applications of DCPU in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Further studies could also investigate the role of DCPU in the regulation of BDNF and its potential effects on neuronal survival and plasticity. Additionally, future studies could focus on developing more potent and selective DCPU analogs that could be used as potential therapeutic agents.
Conclusion:
In conclusion, DCPU is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. It exhibits antipsychotic, antidepressant, anxiolytic, and anticonvulsant effects in animal models and has been shown to have neuroprotective effects. DCPU has several advantages for lab experiments, including its stability and selectivity for the D2 dopamine receptor. However, it also has some limitations, including poor solubility in water and a short half-life. Future studies could focus on exploring the potential therapeutic applications of DCPU and developing more potent and selective analogs.

Scientific Research Applications

DCPU has been extensively studied for its pharmacological properties. It has been shown to exhibit antipsychotic, antidepressant, anxiolytic, and anticonvulsant effects in animal models. DCPU has also been shown to have neuroprotective effects and can be used to treat neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.